Cas no 67646-65-5 (methylsulfonylpentachlorobenzene)

• Product Name: methylsulfonylpentachlorobenzene
• CAS No: 67646-65-5
• MF: C₇H₃Cl₅O₂S
• MW: 328.427516222
• CID: 966523
• PubChem ID: 115187
• Update Time: 2025-04-19

methylsulfonylpentachlorobenzene Chemical and Physical Properties

Names and Identifiers

• methylsulfonylpentachlorobenzene
• 1,2,3,4,5-pentachloro-6-methylsulfonylbenzene
• 1,2,3,4,5-Pentachloro-6-(methylsulfonyl)benzene
• benzene, 1,2,3,4,5-pentachloro-6-(methylsulfonyl)-
• Methyl pentachlorophenyl sulfone
• Pentachlorophenyl methyl sulfone
• (METHYLSULFONYL)PENTACHLOROBENZENE
• SULFONE, METHYL PENTACHLOROPHENYL
• methylsulphonylpentachlorobenzene
• 1,2,3,4,5-Pentachloro-6-(methylsulfonyl)benzene #
• Pcpso2Me
• VMFKDZZSEHJOSP-UHFFFAOYSA-N
• DTXSID00217959
• Q27283530
• 67646-65-5
• Benzene, pentachloro(methylsulfonyl)-
• M5Y2S00LW0
• UNII-M5Y2S00LW0

• Inchi： 1S/C7H3Cl5O2S/c1-15(13,14)7-5(11)3(9)2(8)4(10)6(7)12/h1H3
• InChI Key： VMFKDZZSEHJOSP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1S(C)(=O)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 325.82989
• Monoisotopic Mass: 325.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.719
• Boiling Point: 461.9°C at 760 mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.588
• PSA: 34.14